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Compound of Interest

Compound Name: CP-339818

Cat. No.: B1669486

For researchers and scientists in the field of drug development, ensuring the safe handling and
disposal of chemical compounds is paramount. This document provides essential safety and
logistical information for the proper disposal of CP-339818, a potent, non-peptide Kv1.3 and
Kv1.4 channel antagonist. Adherence to these procedures is critical for personnel safety and
environmental protection.

Hazard Summary and Personal Protective
Equipment (PPE)

CP-339818 hydrochloride is classified as harmful if swallowed and causes skin and serious eye
irritation.[1] Appropriate personal protective equipment must be worn at all times when handling
this compound.
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Required Personal
Hazard Classification GHS Code Protective Equipment
(PPE)

Protective gloves, protective
Acute toxicity, oral H302 clothing, eye protection, face

protection.[1]

Protective gloves, protective
clothing.[1]

Skin corrosion/irritation H315

Eye protection (safety goggles
H319 with side-shields), face

protection.[1]

Serious eye damage/eye

irritation

Step-by-Step Disposal Procedure

The primary directive for the disposal of CP-339818 is to act in accordance with local, state,
and federal regulations.[1] The following steps provide a general framework for its safe
disposal.

1. Waste ldentification and Segregation:

o Contaminated Materials: All materials that have come into contact with CP-339818, including
unused product, empty containers, contaminated gloves, lab coats, and cleaning materials,
should be considered hazardous waste.

e Segregation: This waste must be segregated from other laboratory waste streams to avoid
cross-contamination and ensure proper disposal.

2. Containerization:

o Primary Container: Collect all CP-339818 waste in a designated, leak-proof, and clearly
labeled container. The container should be compatible with the chemical.

e Labeling: The container must be labeled with the words "Hazardous Waste" and the full
chemical name: "CP-339818 hydrochloride". Include the CAS No: 478341-55-8.[1]
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3. Storage:

e Location: Store the waste container in a cool, well-ventilated area, away from direct sunlight
and sources of ignition.[1]

« Containment: The storage area should have secondary containment to manage any potential
leaks or spills.

4. Disposal:

» Professional Disposal Service: Contact a licensed hazardous waste disposal company to
arrange for the collection and disposal of the CP-339818 waste. Do not attempt to dispose of
this chemical down the drain or in the regular trash.

o Documentation: Maintain a record of the disposal, including the date, quantity of waste, and
the name of the disposal company.

Accidental Release Measures

In the event of a spill or accidental release of CP-339818, the following steps should be taken:
o Evacuate: Evacuate non-essential personnel from the immediate area.[1]

e Ventilate: Ensure adequate ventilation in the area of the spill.[1]

o Containment: Prevent further leakage or spillage if it is safe to do so. Keep the product away
from drains and water courses.[1]

o Personal Protection: Wear appropriate personal protective equipment, including a respirator,
chemical-resistant gloves, and eye protection.[1]

o Absorption: For liquid spills, absorb the material with a non-combustible absorbent material
such as diatomite or universal binders.[1] For solid spills, carefully sweep or scoop up the
material, avoiding dust formation.

» Decontamination: Decontaminate the spill area and any affected equipment by scrubbing
with alcohol.[1]
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¢ Collection and Disposal: Collect all contaminated materials and place them in a labeled
hazardous waste container for disposal according to the procedures outlined above.[1]

Disposal Workflow for CP-339818

The following diagram illustrates the logical workflow for the proper disposal of CP-339818.

CP-339818 Waste Generation
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Click to download full resolution via product page

Caption: Logical workflow for the disposal of CP-339818.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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